1-Bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethanamine

• IUPAC Name: 7-bicyclo[4.2.0]octa-1,3,5-trienylmethanamine
• InChI: InChI=1S/C9H11N/c10-6-8-5-7-3-1-2-4-9(7)8/h1-4,8H,5-6,10H2
• InChI Key: UOQNRKZMXTYCNA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C21)CN
• Molecular Formula: C9H11N
• DSSTOX Substance ID: DTXSID00494788
• Molecular Weight: 133.19 g/mol
• CAS RN: 1005-19-2

Description

“1-Bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethanamine” is a chemical compound with the CAS Number: 1005-19-2. It has a molecular weight of 133.19 and its IUPAC name is "bicyclo [4.2.0]octa-1,3,5-trien-7-ylmethanamine".

Molecular Structure Analysis

The molecular structure of “1-Bicyclo[4.2.0]octa-1,3,5-trien-7-ylmethanamine” can be represented by the Inchi Code: 1S/C9H11N/c10-6-8-5-7-3-1-2-4-9(7)8/h1-4,8H,5-6,10H2.

Physical And Chemical Properties Analysis

The compound has a density of 1.1±0.1 g/cm³. Its boiling point is 233.9±9.0 °C at 760 mmHg. The vapour pressure is 0.1±0.5 mmHg at 25°C. The enthalpy of vaporization is 47.1±3.0 kJ/mol. The flash point is 100.1±6.3 °C. The index of refraction is 1.585. The molar refractivity is 42.0±0.3 cm³. The polar surface area is 26 Ų. The polarizability is 16.7±0.5 10^-24 cm³. The surface tension is 45.9±3.0 dyne/cm. The molar volume is 125.5±3.0 cm³.

Scientific Research Applications

Conformational Studies and Reactions

Research on related bicyclic compounds, such as bicyclo[3.2.1]oct-6-en-8-ylidene, has explored their conformational behavior and reactivity. These studies have provided insights into the stability and reactivity of such structures, revealing the existence of classical and foiled carbenes and their rearrangement products. Computational and experimental approaches have been employed to understand these processes in detail, contributing to the field of carbene chemistry and its applications in organic synthesis (Brinker et al., 2012).

Synthetic Applications

The synthesis and study of bicyclic compounds have been a topic of interest due to their relevance in natural product synthesis and material science. Techniques for regioselective lithiation of bicyclic compounds, followed by reactions with various electrophiles, have been developed, enabling the synthesis of functionally diverse structures. These methods provide valuable tools for constructing complex molecular architectures with potential applications in drug discovery and materials science (Kündig et al., 1990).

Valence Isomerization Studies

Investigations into the valence isomerization equilibria of cyclooctatrienes, including studies on highly fluorinated systems, offer insights into the strain energy and reactivity of these compounds. Understanding these equilibria is crucial for the development of new synthetic strategies and the design of molecules with unique physical and chemical properties (Rahman et al., 1990).

Chiroptical Properties

The synthesis and investigation of chiroptical properties of deuterated bicyclic compounds have provided a basis for studying the effect of isotopic substitution on molecular chirality. Such studies are important for understanding the fundamental principles of chirality and its implications in chemical reactivity and the development of chiral materials (Lightner et al., 1988).